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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936

Application Notes for 5-Bromo-5-Nitro-1,3-Dioxane

Introduction

5-Bromo-5-Nitro-1,3-Dioxane, commonly known as Bronidox, is a synthetic antimicrobial
compound used as a preservative in a variety of applications.[1][2][3] It is effective against a
broad spectrum of microorganisms, including Gram-positive and Gram-negative bacteria, as
well as fungi and yeasts.[1][4][5][6] Its primary function is to prevent or retard microbial growth,
thereby protecting products from spoilage and extending their shelf life.[1][7]

Mechanism of Action

The antimicrobial activity of 5-Bromo-5-Nitro-1,3-Dioxane stems from its ability to oxidize
essential protein thiols within microbial cells.[1][2][5][8] This oxidation disrupts critical enzymatic
functions, leading to the inhibition of enzyme activity and, consequently, the cessation of
microbial growth and reproduction.[2][4][8]
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Caption: Mechanism of action for 5-Bromo-5-Nitro-1,3-Dioxane.

Applications

5-Bromo-5-Nitro-1,3-Dioxane is utilized across several industries due to its efficacy as a
preservative. Key applications include:

o Cosmetics and Personal Care: Primarily used in rinse-off products such as shampoos,
conditioners, and foam baths.[1][9][10][11]

e Immunology: Employed for the preservation of biological materials like antibodies and
antisera, often as a substitute for sodium azide.[1][6][10][11]

 In Vitro Diagnostics: Used as a preservative in reagents, diluents, and buffers.[12]

« Industrial Products: Incorporated into water systems, paints, cutting oils, and for leather
processing.[1]

Quantitative Data: Recommended Concentrations

The effective concentration of 5-Bromo-5-Nitro-1,3-Dioxane varies depending on the
application and the expected level of microbial challenge.
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L Recommended Target
Application Area . . . Notes
Concentration (%) Microorganisms

Maximum
concentration
permitted in the EU.[9]
Cosmetics (Rinse-off) < 01% Bacteria, Yeasts, Not for use in leave-
Fungi on products or in

formulations with
amines/amides.[7][9]
[13]

_ Preserves antibodies
Bacteria, Yeasts, _
Immunology Reagents  0.1% - 0.5% and antisera.[1][10]

Funqi
J [11]

For reagents with less
In Vitro Diagnostics 0.1% - 0.5% Bacteria, Fungi than 10% protein
content.[12]

Typical range for
General Formulations 0.05% - 0.2% Broad Spectrum general preservative
use.[2]

Protocols for Efficacy Testing

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the procedure to determine the lowest concentration of 5-Bromo-5-Nitro-
1,3-Dioxane that completely inhibits the visible growth of a microorganism in vitro.[14][15]

Materials:
e 5-Bromo-5-Nitro-1,3-Dioxane (Bronidox)
o Sterile 96-well microtiter plates

o Test microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Candida
albicans)
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o Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud
Dextrose Broth for fungi)[14]

 Sterile saline or phosphate-buffered saline (PBS)

e Microbial inoculum standardized to 0.5 McFarland standard
o Pipettes and sterile tips

e Incubator

Procedure:

e Prepare Stock Solution: Prepare a stock solution of 5-Bromo-5-Nitro-1,3-Dioxane in a
suitable solvent (e.g., DMSO, Ethanol).[16] Note: If using a commercial solution like Bronidox
L (10% active ingredient), calculate dilutions accordingly.[12]

e Prepare Inoculum: Culture the test microorganism overnight. Suspend colonies in sterile
broth to match a 0.5 McFarland turbidity standard. Dilute this suspension (typically 1:100 or
1:20) in the appropriate broth to achieve a final concentration of approximately 5 x 105
CFU/mL for bacteria or 0.5-2.5 x 105 CFU/mL for yeast in the wells.[14]

o Serial Dilution: a. Add 100 pL of sterile broth to all wells of a 96-well plate. b. Add 100 pL of
the 5-Bromo-5-Nitro-1,3-Dioxane stock solution to the first well and mix thoroughly. c.
Perform a two-fold serial dilution by transferring 100 pL from the first well to the second,
mixing, and continuing this process across the plate. Discard 100 pL from the last well.

 Inoculation: Add 100 pL of the prepared microbial inoculum to each well. This will bring the
final volume to 200 pL and halve the concentration of the preservative in each well.

e Controls:

o Positive Control (Growth): A well containing 100 pL of broth and 100 pL of inoculum (no
preservative).

o Negative Control (Sterility): A well containing 200 pL of sterile broth only.
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 Incubation: Cover the plate and incubate at the optimal temperature for the test organism

(e.g., 37°C for 18-24 hours for most bacteria and yeasts).

e Reading Results: The MIC is the lowest concentration of 5-Bromo-5-Nitro-1,3-Dioxane in
which no visible growth (turbidity) is observed.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.
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Protocol 2: Minimum Bactericidal Concentration (MBC) Determination

This protocol is a follow-up to the MIC test to determine the lowest concentration of the
preservative that kills the microorganism.

Materials:

e Results from the MIC test (microtiter plate)

o Sterile agar plates (e.g., Mueller-Hinton Agar)
 Sterile pipette or inoculating loop

Procedure:

o Select Wells: Identify the MIC well and all wells with higher concentrations (those showing no
growth).

e Subculture: Take a small aliquot (e.g., 10 yL) from each of these selected wells.[14]

o Plate: Streak the aliquot onto a fresh agar plate. Label each plate corresponding to the well
concentration.

 Incubate: Incubate the agar plates under the same conditions as the MIC test.

e Reading Results: The MBC is the lowest concentration from the MIC plate that results in no
microbial growth on the subcultured agar plate.

Safety and Handling

e Irritation: 5-Bromo-5-Nitro-1,3-Dioxane can cause significant skin and eye irritation at
concentrations of 0.5% and higher.[13][17] Use appropriate personal protective equipment
(PPE), including gloves and safety glasses.

» Storage: Store in a cool, dry, and dark place away from strong oxidizing agents.[1][2] The
compound can be sensitive to light and heat.[2][11]
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o Formulation Incompatibility: Avoid use in cosmetic products containing amines or amides, as
this can lead to the formation of potentially harmful nitrosamines or nitrosamides.[7][13] The
antimicrobial efficacy can be diminished by substances containing thiol (-SH) groups, such
as cysteine.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-5-Nitro-1,3-Dioxane concentration for
preventing microbial growth]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667936#5-bromo-5-nitro-1-3-dioxane-concentration-
for-preventing-microbial-growth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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